Cas no 62732-23-4 (Benzenamine, N,N-dimethyl-4-[(phenylazo)(phenylhydrazono)methyl]-)

• Product Name: Benzenamine, N,N-dimethyl-4-[(phenylazo)(phenylhydrazono)methyl]-
• CAS No: 62732-23-4
• MF: C₂₁H₂₁N₅
• MW: 343.424943685532
• CID: 433862
• PubChem ID: 71383387
• Update Time: 2025-04-19

Benzenamine, N,N-dimethyl-4-[(phenylazo)(phenylhydrazono)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N,N-dimethyl-4-[(phenylazo)(phenylhydrazono)methyl]-
• N'-anilino-4-(dimethylamino)-N-phenyliminobenzenecarboximidamide
• 62732-23-4
• DTXSID10805705
• N,N-Dimethyl-4-{[(E)-phenyldiazenyl](2-phenylhydrazinylidene)methyl}aniline

• Inchi： 1S/C21H21N5/c1-26(2)20-15-13-17(14-16-20)21(24-22-18-9-5-3-6-10-18)25-23-19-11-7-4-8-12-19/h3-16,22H,1-2H3/b24-21?,25-23+
• InChI Key： ARAPGVITTOXPHT-FCTDIGPBSA-N
• SMILES： N(C)(C)C1C=CC(C(/N=N/C2C=CC=CC=2)=NNC2C=CC=CC=2)=CC=1

Computed Properties

• Exact Mass: 343.17993
• Monoisotopic Mass: 343.17969569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 5.9
• Topological Polar Surface Area: 52.4Ų

Experimental Properties

• PSA: 52.35